4-ethynyl-N-methyloxan-4-amine hydrochloride
Overview
Description
4-Ethynyl-N-methyloxan-4-amine hydrochloride (EMOH) is an organic compound that is widely used in scientific research. It is a white, crystalline powder that is soluble in water, ethanol, and methanol. It is a derivative of oxan-4-amine, an aromatic amine, and is commonly used as an intermediate in organic synthesis. EMOH has a wide range of applications in medicinal chemistry, biochemistry, and pharmacology. It has been used in laboratory experiments to investigate the mechanism of action of drugs, as well as to study the biochemical and physiological effects of drugs.
Mechanism of Action
4-ethynyl-N-methyloxan-4-amine hydrochloride acts as an agonist of the muscarinic acetylcholine receptor (mAChR). It binds to the receptor and activates it, leading to the release of neurotransmitters such as acetylcholine. Acetylcholine is then able to bind to other receptors, such as the nicotinic acetylcholine receptor (nAChR), which leads to the activation of other pathways in the body.
Biochemical and Physiological Effects
4-ethynyl-N-methyloxan-4-amine hydrochloride has been shown to have a range of biochemical and physiological effects. It has been shown to increase the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine. It has also been shown to increase the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. In addition, it has been shown to have an effect on the cardiovascular system, as it has been shown to reduce blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
4-ethynyl-N-methyloxan-4-amine hydrochloride has several advantages for laboratory experiments. It is easy to synthesize, has a wide range of applications, and is relatively inexpensive. In addition, it is non-toxic and has a low risk of side effects. However, there are some limitations to its use in laboratory experiments. For example, it is not always possible to determine the exact concentration of 4-ethynyl-N-methyloxan-4-amine hydrochloride in a solution, and it is difficult to control the amount of 4-ethynyl-N-methyloxan-4-amine hydrochloride that is present in a solution.
Future Directions
There are several potential future directions for the use of 4-ethynyl-N-methyloxan-4-amine hydrochloride in scientific research. For example, it could be used to study the effects of drugs on the central nervous system, as well as to study the effects of drugs on the cardiovascular system. In addition, it could be used to study the effects of drugs on the immune system, as well as to investigate the mechanism of action of drugs. Finally, it could be used to study the effects of drugs on the endocrine system.
Synthesis Methods
4-ethynyl-N-methyloxan-4-amine hydrochloride is synthesized through a two-step process. First, 4-ethynyl-N-methyloxan-4-amine is synthesized by reacting 4-ethynyl-N-methyloxan-4-ol with an aminating agent such as ethylenediamine. The reaction is carried out in the presence of a base such as sodium hydroxide. The second step involves the hydrolysis of the amine with hydrochloric acid to produce 4-ethynyl-N-methyloxan-4-amine hydrochloride.
Scientific Research Applications
4-ethynyl-N-methyloxan-4-amine hydrochloride has been widely used in scientific research and laboratory experiments. It has been used to investigate the mechanism of action of drugs and to study the biochemical and physiological effects of drugs. It is also used to study the pharmacokinetics and pharmacodynamics of drugs. In addition, it has been used to study the structure and function of enzymes, as well as to study the structure and function of various proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethynyl-N-methyloxan-4-amine hydrochloride involves the reaction of 4-chlorobutanenitrile with sodium ethynide to form 4-ethynylbutanenitrile, which is then reacted with N-methylhydroxylamine to form 4-ethynyl-N-methyl-oxan-4-amine. The final step involves the addition of hydrochloric acid to the product to form the hydrochloride salt.", "Starting Materials": [ "4-chlorobutanenitrile", "sodium ethynide", "N-methylhydroxylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-chlorobutanenitrile is reacted with sodium ethynide in anhydrous ammonia to form 4-ethynylbutanenitrile.", "Step 2: 4-ethynylbutanenitrile is reacted with N-methylhydroxylamine in the presence of a base such as sodium hydride to form 4-ethynyl-N-methyl-oxan-4-amine.", "Step 3: The product from step 2 is dissolved in hydrochloric acid to form 4-ethynyl-N-methyloxan-4-amine hydrochloride." ] } | |
CAS RN |
2763754-67-0 |
Product Name |
4-ethynyl-N-methyloxan-4-amine hydrochloride |
Molecular Formula |
C8H14ClNO |
Molecular Weight |
175.7 |
Purity |
95 |
Origin of Product |
United States |
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